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Compound of Interest

Compound Name: Lumogallion

cat. No.: B1664157

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Core Compound Details

Lumogallion is a highly sensitive fluorescent reagent primarily utilized for the detection of
metal ions, most notably aluminum (AlR*) and gallium (Ga3+). Its chemical structure allows it to
form stable, fluorescent complexes with these ions, enabling their quantification and
visualization in a variety of samples.

Identifier Value
CAS Number 4386-25-8
Molecular Formula C12H9CIN206S

Physicochemical and Spectroscopic Properties

Lumogallion's utility as a fluorescent probe is defined by its specific excitation and emission
characteristics upon binding to target metal ions. The table below summarizes key quantitative
data related to its use in aluminum detection.
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Parameter Value Reference
Molar Mass 344.73 g/mol N/A
Excitation Wavelength (AlR*

~500 nm [1]
complex)
Emission Wavelength (AR+

~590 nm [1]
complex)
Detection Limit for Aluminum in

As low as 0.7 nM [2]
Water
Optimal pH for Al3* Complex

P P P 5.2 [3]

Formation

Experimental Protocols

The following sections provide detailed methodologies for the detection of aluminum in various
sample types using Lumogallion.

General Protocol for Aluminum Detection in Aqueous
Samples

This protocol outlines the fundamental steps for the fluorometric determination of aluminum in
water samples.

Materials:

Lumogallion stock solution

Acetate buffer (0.1 M, pH 5.2)[3]

Sample containing unknown aluminum concentration

Fluorometer or confocal laser microscope

Procedure:
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Prepare a working solution of Lumogallion by dissolving it in the 0.1 M acetate buffer.

Incubate the sample with the Lumogallion solution (e.g., 10 uM final concentration) for 60
minutes in the dark.

If necessary, wash the sample with acetate buffer to remove unbound Lumogallion.

Measure the fluorescence intensity using a fluorometer or visualize the complex using a
confocal laser microscope with an excitation wavelength of approximately 488 nm and an
emission detection range centered around 520-590 nm.

Staining of Aluminum in Plant Root Tissues

This method is adapted for the visualization of aluminum accumulation in plant root cells.

Materials:

Plant seedlings

Aluminum chloride (AICIs) solution for treatment

0.1 M Acetate buffer (pH 5.2)

Lumogallion staining solution (10 uM in acetate buffer)

Fixative solution (e.g., 2.5% paraformaldehyde in MOPS buffer)

Confocal laser microscope

Procedure:

Treat plant seedlings with the desired concentration of AICIs for a specific duration.

Excise root tips and wash them thoroughly with the nutrient medium or buffer to remove
external aluminum.

Fix the root tips in the fixative solution for 12 hours at 4°C.

Wash the fixed root tips with buffer to remove the fixative.
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 Stain the root sections with the 10 uM Lumogallion solution for 60 minutes at 50°C in the
dark.

¢ Rinse the stained sections twice with acetate buffer for 15 minutes each.

» Mount the sections on a slide and observe under a confocal laser microscope using
appropriate filter sets (e.g., excitation at 488 nm and emission at 505-550 nm).

Detection Mechanism and Workflow

Lumogallion does not participate in a biological signaling pathway in the traditional sense.
Instead, its utility is based on a direct chemical interaction with the target ion. The workflow for
its use in aluminum detection is a straightforward process of binding and subsequent
fluorescence measurement.

Sample Preparation

Agueous Sample Staining Detection

(e.g., Water, Bit Fluid)
Incubate
(e.g., 60 min, dark) }>H>

Plant Tissue
(e.g., Root Tip)

Complex Formation

Add Lumogallion Solution
(in Acetate Buffer, pH 5.2)

Excitation Measure Emission | __ Quantify Aluminum
(~488-500 nm) (~520-590 nm) Concentration

Click to download full resolution via product page

Caption: Experimental workflow for aluminum detection using Lumogallion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1664157?utm_src=pdf-body
https://www.benchchem.com/product/b1664157?utm_src=pdf-body
https://www.benchchem.com/product/b1664157?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664157?utm_src=pdf-body
https://www.benchchem.com/product/b1664157?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. The Identification of Aluminum in Human Brain Tissue Using Lumogallion and
Fluorescence Microscopy - PMC [pmc.ncbi.nim.nih.gov]

e 2. Improved fluorimetric determination of dissolved aluminium by micelle-enhanced
lumogallion complex in natural waters - PubMed [pubmed.nchbi.nlm.nih.gov]

o 3. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Lumogallion: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664157#lumogallion-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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